Cas no 1825511-29-2 (N-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]but-2-ynamide)

• Product Name: N-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]but-2-ynamide
• CAS No: 1825511-29-2
• MF: C₁₇H₂₂ClN₃O
• MW: 319.829082965851
• CID: 5453488
• PubChem ID: 121526470
• Update Time: 2025-05-22

N-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[4-(3-Chlorophenyl)-1-piperazinyl]propyl]-2-butynamide
• 1825511-29-2
• N-{3-[4-(3-CHLOROPHENYL)PIPERAZIN-1-YL]PROPYL}BUT-2-YNAMIDE
• EN300-26577596
• Z2013520309
• N-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]but-2-ynamide
• AKOS030645981
• N-{3-[4-(3-CHLOROPHENYL)PIPERAZINO]PROPYL}-2-BUTYNAMIDE

• Inchi： 1S/C17H22ClN3O/c1-2-5-17(22)19-8-4-9-20-10-12-21(13-11-20)16-7-3-6-15(18)14-16/h3,6-7,14H,4,8-13H2,1H3,(H,19,22)
• InChI Key： HHDWOUYJTHPDKF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1CCN(CCCNC(C#CC)=O)CC1

Computed Properties

• Exact Mass: 319.1451400g/mol
• Monoisotopic Mass: 319.1451400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.60±0.46(Predicted)

Additional information on N-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]but-2-ynamide

Exploring the Potential of N-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]but-2-ynamide (CAS No. 1825511-29-2) in Modern Research

In the ever-evolving landscape of chemical research, N-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]but-2-ynamide (CAS No. 1825511-29-2) has emerged as a compound of significant interest. This molecule, characterized by its unique piperazine and butynamide structural motifs, is increasingly studied for its potential applications in various scientific domains. Researchers are particularly intrigued by its molecular interactions and bioactivity profiles, which align with current trends in drug discovery and neuropharmacology.

The compound's structure features a 3-chlorophenyl group attached to a piperazine ring, a configuration known for its versatility in medicinal chemistry. This design has sparked discussions in academic circles about its possible role in modulating receptor binding and signal transduction pathways. With growing interest in precision medicine and targeted therapies, 1825511-29-2 represents a fascinating case study for researchers exploring structure-activity relationships.

Recent literature searches reveal that professionals frequently inquire about the synthetic routes for this compound and its physicochemical properties. The but-2-ynamide moiety, in particular, has drawn attention due to its potential influence on the molecule's lipophilicity and metabolic stability. These characteristics are crucial considerations in contemporary pharmaceutical development, where researchers prioritize compounds with optimal ADME profiles (Absorption, Distribution, Metabolism, and Excretion).

From a technical perspective, the N-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl] portion of the molecule offers interesting possibilities for molecular docking studies. Computational chemists are examining how this fragment might interact with various biological targets, especially in the context of central nervous system research. The combination of aromatic and aliphatic components in its architecture makes it a valuable subject for QSAR modeling (Quantitative Structure-Activity Relationship).

In analytical chemistry circles, there's growing discussion about the best methods for characterizing and quantifying CAS 1825511-29-2. Advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are frequently mentioned in relation to this compound. These methods are essential for ensuring compound purity and understanding its structural integrity in various research applications.

The scientific community's interest in this molecule aligns with broader trends in chemical biology and translational research. As researchers seek to bridge the gap between basic science and practical applications, compounds like N-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]but-2-ynamide serve as important tools for exploring fundamental biological processes. Its potential role in mechanistic studies and pathway analysis continues to generate discussion in scientific forums.

From a safety and handling perspective, proper laboratory protocols must be observed when working with this compound. While not classified as hazardous under standard regulations, researchers emphasize the importance of proper storage conditions and handling procedures to maintain compound stability. These considerations are particularly relevant given the current focus on research reproducibility and data integrity in scientific publications.

The commercial availability of 1825511-29-2 has also become a topic of interest, with researchers frequently searching for reliable chemical suppliers and synthesis services. This reflects the growing demand for specialized compounds in academic and industrial research settings. The compound's custom synthesis potential makes it particularly valuable for projects requiring structural analogs or derivative compounds for comparative studies.

Looking ahead, the scientific trajectory of N-[3-[4-(3-Chlorophenyl)piperazin-1-yl]propyl]but-2-ynamide appears promising. As research methodologies become more sophisticated and interdisciplinary collaborations increase, this compound may find applications in diverse areas ranging from basic research to potential therapeutic development. Its structural features position it as an interesting candidate for further investigation in the context of modern chemical genomics and systems biology approaches.